{3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol

• IUPAC Name: [3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]methanol
• InChI: InChI=1S/C16H17FO3/c1-2-19-16-9-13(10-18)5-8-15(16)20-11-12-3-6-14(17)7-4-12/h3-9,18H,2,10-11H2,1H3
• InChI Key: WFDOBYSHRSUIHP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CO)OCC2=CC=C(C=C2)F
• Molecular Formula: C16H17FO3
• Molecular Weight: 276.30 g/mol

Description

Molecular Structure Analysis

The InChI code for {3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol is 1S/C16H15FO3/c1-2-19-16-9-13 (10-18)5-8-15 (16)20-11-12-3-6-14 (17)7-4-12/h3-10H,2,11H2,1H3. This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.

Scientific Research Applications

C16H17FO3\text{C}_{16}\text{H}_{17}\text{FO}_3 C16​H17​FO3​

Fluorescent Probes and Imaging Agents

Fluorescent probes: play a crucial role in various fields, including biomedical research, environmental monitoring, and food safety. Here’s how 3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenylmethanol can be applied:

Design and Synthesis of Fluorescent Probes

• Principles and Methods :
  • Fluorescent Dye Selection : The core of a fluorescent probe is the fluorescent dye. It should exhibit high fluorescence intensity, stability, and low toxicity.
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Metal–Organic Supramolecular Cages (MOSCs)

3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl: methanol can also contribute to the field of supramolecular chemistry:

• MOSCs :
  • Biomedical Applications :
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Safety and Hazards

The safety data sheet (SDS) for {3-Ethoxy-4-[(4-fluorobenzyl)oxy]phenyl}methanol can provide detailed information about its hazards, handling precautions, and first aid measures. It’s important to handle all chemicals with appropriate safety measures.